4-Fluoro-3-methanesulfonylbenzene-1-sulfonyl chloride

• IUPAC Name: 4-fluoro-3-methylsulfonylbenzenesulfonyl chloride
• InChI: InChI=1S/C7H6ClFO4S2/c1-14(10,11)7-4-5(15(8,12)13)2-3-6(7)9/h2-4H,1H3
• InChI Key: RLXOANSRXCHLPD-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=C(C=CC(=C1)S(=O)(=O)Cl)F
• Molecular Formula: C7H6ClFO4S2
• Molecular Weight: 272.7 g/mol

Description

4-Fluoro-3-methanesulfonylbenzene-1-sulfonyl chloride is an organic chemical compound with the molecular formula C7H6ClFO4S2 and a molecular weight of 272.7. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of 4-Fluoro-3-methanesulfonylbenzene-1-sulfonyl chloride consists of a benzene ring with fluorine, methanesulfonyl, and sulfonyl chloride functional groups attached to it. The exact positions of these groups on the benzene ring can be determined by the numbering in the compound’s name.

Scientific Research Applications

Synthesis of Chalcone Derivatives

A study by Semenok et al. (2018) in "Tetrahedron Letters" describes the synthesis of 4′-chloro- and 4′-fluorosulfonyl-substituted chalcones using 4-acetylbenzene-1-sulfonyl halides. This process represents the first examples of chalcone sulfonyl halides and indicates diverse reactivity based on the styrene ring substituents (Semenok et al., 2018).

Sulfonated Derivatives of 4-Fluoroaniline

Courtin (1982) conducted a study on sulfonated derivatives of 4-fluoroaniline, published in "Helvetica Chimica Acta." This research involved the synthesis of various sulfonyl chlorides and fluorides, indicating the potential for producing diverse sulfonyl-based compounds (Courtin, 1982).

Practical Synthesis of Sulfonyl Compounds

A practical synthesis method for various sulfonyl compounds, including 4-fluoro-2-(methylthio)benzylamine and corresponding sulfone and sulfonamide, was reported by Perlow et al. (2007) in "Synthetic Communications." This study highlights the versatile applications of sulfonyl fluoride and chloride in synthesizing a wide range of chemical compounds (Perlow et al., 2007).

Applications in Vinyl Fluoride Synthesis

McCarthy et al. (1990), in their study published in "Tetrahedron Letters," explored the use of sulfonyl chlorides and fluorides in the synthesis of vinyl fluorides. This study provides insight into the role of sulfonyl compounds in producing vinyl fluorides, demonstrating their importance in organic synthesis (McCarthy et al., 1990).

Chemistry of Fluorine-Containing Poly(Sulfonyl)Methanes

Yagupolskii et al. (1991) discussed the chemistry of fluorine-containing poly(sulfonyl)methanes, emphasizing the strong and superstrong CH-acides properties of these compounds. This research, although not specifying a journal, underscores the diverse chemical reactions and properties of sulfonyl compounds, including those with fluorine (Yagupolskii et al., 1991).

Molecular Structure Studies

The molecular structure of methane sulfonyl chloride was examined by Hargittai and Hargittai (1973) through electron diffraction, as published in the "Journal of Chemical Physics." This study provides a fundamental understanding of the structural aspects of sulfonyl chlorides, essential for their application in various chemical syntheses (Hargittai & Hargittai, 1973).